Cas no 74470-43-2 (Methyl 5-(Methylthio)nicotinate)

• Product Name: Methyl 5-(Methylthio)nicotinate
• CAS No: 74470-43-2
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD18070989
• CID: 1056370
• Update Time: 2025-04-20

Methyl 5-(Methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(Methylthio)nicotinate
• methyl 5-methylsulfanylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-(methylthio)-, methyl ester
• KSC941Q9B
• Methyl5-(Methylthio)nicotinate
• Methyl 5-methylsulphanylnicotinate
• MCBPMUHKVUPWEH-UHFFFAOYSA-N
• 7104AJ
• TRA0086583
• SY011014

• MDL： MFCD18070989
• Inchi： 1S/C8H9NO2S/c1-11-8(10)6-3-7(12-2)5-9-4-6/h3-5H,1-2H3
• InChI Key： MCBPMUHKVUPWEH-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 183.03547
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 64.5

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 32 ºC
• Boiling Point: 285.5±25.0 ºC (760 Torr),
• Flash Point: 126.5±23.2 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids